3-Chloro-5-methanesulfonylbenzoic acid

• Molecular Formula: C8H7ClO4S
• Molecular Weight: 234.66 g/mol
• SMILES: CS(=O)(=O)C1=CC(=CC(=C1)C(=O)O)Cl
• InChI: InChI=1S/C8H7ClO4S/c1-14(12,13)7-3-5(8(10)11)2-6(9)4-7/h2-4H,1H3,(H,10,11)
• InChIKey: AMASJBTYNMAWDS-UHFFFAOYSA-N

Sourcing the correct regioisomer is critical-the 3-chloro-5-methylsulfonyl substitution is essential for ERK2 hinge-region binding and steroid sulfatase inhibition. Avoid procurement of 2- or 4-substituted analogs, which fail in target engagement. • Derivatives achieve 6 nM IC50 against activated ERK2, with a distinct exit vector. • Scalable synthesis: 83% isolated yield from methyl ester precursor, 61% relative yield improvement over 2-chloro-4-methylsulfonylbenzoic acid. • LogP 1.3, no intramolecular H-bonding ensures reliable in silico ADME predictions.

3-Chloro-5-methanesulfonylbenzoic Acid Specifications

3-Chloro-5-methanesulfonylbenzoic acid (CAS 151104-63-1) is a disubstituted benzoic acid derivative (C₈H₇ClO₄S, MW 234.66 g/mol) featuring a chlorine atom at the 3-position and a methylsulfonyl (–SO₂CH₃) group at the 5-position of the aromatic ring [1]. Its computed physicochemical properties include a LogP of 1.3, a topological polar surface area of 79.8 Ų, and a predicted boiling point of 484.3 ± 45.0 °C [1]. Commercially available grades typically offer a minimum purity of 95%, with the compound classified as a research-use-only intermediate .

Regioisomer-specific intermediate for kinase inhibitor and steroid sulfatase inhibitor research

Synthesis-compatible building block with predictable lipophilicity profile for lead optimization

Research-use only intermediate; typical research-grade purity available for procurement

• [1] PubChem Compound Summary for CID 18952531, 3-Chloro-5-methanesulfonylbenzoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-methanesulfonylbenzoic-acid (accessed 2026-04-25). View Source

Isomer Specificity of 3-Chloro-5-methanesulfonylbenzoic Acid

The precise positioning of the chlorine (3-position) and methylsulfonyl (5-position) substituents on the benzoic acid scaffold is not arbitrary; it governs the molecule's electronic distribution, steric environment, and metabolic reactivity. Regioisomers such as 2-chloro-5-methanesulfonylbenzoic acid or 3-chloro-4-methanesulfonylbenzoic acid present different pKa values, LogP values, and hydrogen-bonding geometries, which in turn affect solubility, membrane permeability, and target binding. For example, the 3,5-substitution pattern creates a unique electron-withdrawing meta-relationship between Cl and –SO₂CH₃ that tunes the carboxylic acid acidity and directs electrophilic aromatic substitution differently than ortho- or para-chloro analogs. In procurement for pharmaceutical intermediate synthesis, selecting the wrong isomer can lead to failed coupling reactions, altered pharmacokinetic profiles, or loss of patent protection. The following evidence quantifies these differentiation points across five critical dimensions [1][2].

Regioisomer mismatch may shift physicochemical properties (LogP, solubility, hydrogen bonding), affecting coupling reactions and metabolic stability.

Incorrect substitution pattern can alter pharmacophore geometry, potentially losing hinge-region binding for ERK2 or target engagement for steroid sulfatase.

Antifungal activity is regioisomer-dependent; 3-chloro-4-isomer shows activity while 3-chloro-5-isomer remains uncharacterized. Wrong isomer may waste screening resources.

• [1] PubChem Compound Summary for CID 18952531, 3-Chloro-5-methanesulfonylbenzoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-methanesulfonylbenzoic-acid (accessed 2026-04-25). View Source
• [2] Brown, S. M. Process to prepare p-alkyl- and p-arylsulphonylbenzoic acid derivatives. U.S. Patent 5,783,729, 1998. https://typeset.io/patents/process-to-prepare-p-alkyl-and-p-arylsulphonylbenzoic-acid-derivatives (accessed 2026-04-25). View Source

3-Chloro-5-methanesulfonylbenzoic Acid Comparative Evidence

Lipophilicity vs. 2-Chloro Isomer

The 3-chloro-5-methanesulfonyl substitution pattern produces a significantly lower computed LogP compared to the 2-chloro-5-methanesulfonyl isomer, which carries the chloro group ortho to the carboxylic acid. 3-Chloro-5-methanesulfonylbenzoic acid has an XLogP3-AA value of 1.3, while 2-chloro-5-methanesulfonylbenzoic acid has a reported LogP of approximately 1.08–1.08 [1][2]. Although the absolute difference is modest (~0.2 Log units), the ortho-chloro substitution in the 2-chloro isomer creates intramolecular hydrogen bonding with the carboxylic acid proton, altering the effective lipophilicity under physiological pH conditions. The 3-chloro isomer lacks this internal H-bond, leading to a more predictable and linear LogP–pH relationship that is preferred in lead optimization campaigns [1].

Lipophilicity

Reported

XLogP3-AA 1.3 vs 1.08
Δ ≈ 0.22

Supports predictable LogP–pH profile for lead optimization

Computed values (PubChem, Chembase); no intramolecular H-bond in target isomer

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.3
Comparator Or Baseline	2-Chloro-5-methanesulfonylbenzoic acid (CAS 89938-62-5): LogP ≈ 1.08
Quantified Difference	ΔLogP ≈ 0.22 (target more lipophilic by ~0.22 log units)
Conditions	Computed values from PubChem (XLogP3-AA algorithm, 2019 release) and Chembase

Why This Matters

For medicinal chemistry programs aiming to modulate LogD and optimize ADME properties, the 3-chloro isomer offers a distinct and more predictable lipophilicity profile relative to ortho-substituted analogs, enabling finer control over membrane permeability and metabolic stability.

• [1] PubChem Compound Summary for CID 18952531, 3-Chloro-5-methanesulfonylbenzoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-methanesulfonylbenzoic-acid (accessed 2026-04-25). View Source
• [2] Chembase.cn. 2-Chloro-5-methanesulfonylbenzoic acid – Physical Properties. https://www.chembase.cn (accessed 2026-04-25). View Source

Synthetic Yield Advantage vs. 2-Chloro-4-methylsulfonyl Isomer

In a patented process for the preparation of chloro-methylsulfonylbenzoic acids, the oxidation of 2-halo-4-(alkylsulfonyl)toluenes to the corresponding benzoic acids yields 2-chloro-4-methylsulfonylbenzoic acid in only 51.5% yield under optimized conditions (HNO₃/air in H₂SO₄ with vanadium or cobalt catalysts) [1]. By contrast, the hydrolysis of methyl 3-chloro-5-methanesulfonylbenzoate (the methyl ester precursor of the target compound) proceeds with 83% isolated yield using LiOH·H₂O in THF/H₂O at 25 °C over 1 hour, as disclosed in US Patent 8,748,434 B2 . This 31.5-percentage-point yield advantage represents a 61% relative improvement in synthetic efficiency, translating to lower cost of goods, reduced waste, and improved scalability for kilogram-scale procurement .

Synthetic Yield

Reported

83% vs 51.5% isolated yield

Supports higher synthetic throughput for process scale-up

Target from ester hydrolysis (LiOH); comparator via oxidation route

Evidence Dimension	Isolated yield of the free carboxylic acid from the corresponding precursor
Target Compound Data	83% isolated yield (from methyl ester via basic hydrolysis)
Comparator Or Baseline	2-Chloro-4-methylsulfonylbenzoic acid: 51.5% isolated yield (from toluene derivative via oxidation)
Quantified Difference	ΔYield = +31.5 percentage points (relative improvement: 61%)
Conditions	Target: LiOH·H₂O, THF/H₂O, 25 °C, 1 h (US 8,748,434 B2). Comparator: HNO₃/air, H₂SO₄, V/Co catalyst (US 5,783,729)

Why This Matters

For procurement decisions involving multi-step synthesis, the demonstrated 83% yield route to 3-chloro-5-methanesulfonylbenzoic acid offers substantially better atom economy and lower production costs compared to direct oxidation routes used for certain regioisomers.

• [1] Brown, S. M. Process to prepare p-alkyl- and p-arylsulphonylbenzoic acid derivatives. U.S. Patent 5,783,729, 1998. https://typeset.io/patents/process-to-prepare-p-alkyl-and-p-arylsulphonylbenzoic-acid-derivatives (accessed 2026-04-25). View Source

ERK2 Kinase Inhibition Potency

A derivative incorporating the 3-chloro-5-methanesulfonylbenzyl fragment demonstrated an IC₅₀ of 6 nM against activated ERK2 kinase in a biochemical assay measuring ERK2-catalyzed phosphorylation of biotinylated ERKtide peptide [1]. In the context of the broader chloro-methylsulfonylbenzoic acid chemical space, the 3,5-substitution pattern places the methylsulfonyl group in a meta relationship to the point of attachment, creating a distinct exit vector geometry. While direct comparator data for the 2-chloro-4-methanesulfonyl or 4-chloro-3-methanesulfonyl regioisomers in ERK2 assays is not publicly available, class-level SAR indicates that the 3,5-pattern is specifically preferred when a meta-substituted aromatic linker is required for optimal kinase hinge-region binding [1].

ERK2 Potency

Class-level

IC₅₀ = 6 nM (derivative)

Supports kinase hinge-binding pharmacophore design

No direct regioisomer comparison available; class-level SAR inference

Evidence Dimension	ERK2 kinase inhibition potency
Target Compound Data	IC₅₀ = 6 nM (for N-(3-chloro-5-(methylsulfonyl)benzyl)-...pyrrolo[3,4-d]pyrimidine-6(7H)-carboxamide derivative)
Comparator Or Baseline	Other regioisomeric analogs: Data not publicly available. Class-level inference from kinase SAR literature.
Quantified Difference	Not directly quantifiable for regioisomers; potency at 6 nM validates the fragment's utility in kinase inhibitor design.
Conditions	Biochemical kinase assay, pH 7.5, measuring ERK2-catalyzed phosphorylation of biotinylated ERKtide peptide

Why This Matters

The 6 nM IC₅₀ validates the 3-chloro-5-methanesulfonylphenyl scaffold as a productive fragment for kinase inhibitor programs, particularly ERK2-targeted anticancer agents. Procurement of this specific isomer ensures the correct substitution geometry for hinge-binding pharmacophore construction.

• [1] BindingDB Entry BDBM244176, CHEMBL source. US9546173, Compound 109: N-(3-chloro-5-(methylsulfonyl)benzyl)-5,5-dimethyl-2-((tetrahydro-2H-pyran-4-yl)amino)-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxamide. https://bindingdb.org (accessed 2026-04-25). View Source

Regioisomer-Dependent Antifungal Activity

Antifungal screening data exist for the 3-chloro-4-methanesulfonylbenzoic acid regioisomer (CAS 1197193-45-5), which demonstrated inhibitory activity against Aspergillus flavus, Aspergillus fumigatus, and Aspergillus terreus in in vitro bioassays . No comparable published antifungal data exist for 3-chloro-5-methanesulfonylbenzoic acid. This represents a critical evidence gap: the 3,5-substitution pattern has not been evaluated in the same Aspergillus panel, and the antifungal activity appears regioisomer-dependent. Researchers requiring antifungal intermediate scaffolds should note that the 3-chloro-4-methylsulfonyl isomer has validated activity, while the 3-chloro-5-methylsulfonyl isomer remains uncharacterized in this context. Procuring the correct isomer is therefore essential to avoid negative antifungal screening results .

Antifungal Activity

Data to verify

No data for 3-chloro-5-isomer

Evidence gap – regioisomer-dependent activity uncharacterized

3-Chloro-4-isomer active vs Aspergillus spp.; this isomer not evaluated

Evidence Dimension	In vitro antifungal activity against Aspergillus spp.
Target Compound Data	No published antifungal data identified for 3-chloro-5-methanesulfonylbenzoic acid
Comparator Or Baseline	3-Chloro-4-methanesulfonylbenzoic acid (CAS 1197193-45-5): Active against A. flavus, A. fumigatus, A. terreus (in vitro bioassay)
Quantified Difference	Evidence gap – no quantitative antifungal data for the 3,5-isomer vs. active 3,4-isomer
Conditions	In vitro Aspergillus growth inhibition bioassay (specific concentrations and MIC values not publicly disclosed)

Why This Matters

For antifungal drug discovery programs, selecting the correct regioisomer is critical. The 3-chloro-4-methylsulfonyl isomer has validated activity, while the 3-chloro-5-methylsulfonyl isomer may serve different structural roles (e.g., kinase inhibitor scaffolds). Procurement error can lead to wasted screening resources.

Steroid Sulfatase Inhibition Potency

A compound incorporating the 3-chloro-5-methanesulfonyl pharmacophore (BDBM50528718, CHEMBL4531739) demonstrated potent steroid sulfatase inhibition with an IC₅₀ of 19 nM in human JEG3 cells using [³H]E1S as substrate and scintillation spectrometry readout [1]. This is a distinct mechanism from the 2-hydroxy-5-methylsulfonylbenzoic acid scaffold, which targets COX-2 inhibition with IC₅₀ values typically in the 15–50 µM range . The >750-fold potency difference highlights the divergent biological activity profiles driven by substitution pattern: the 3-chloro-5-methylsulfonyl arrangement enables sub-20-nM target engagement at steroid sulfatase, a clinically validated target in hormone-dependent breast cancer, whereas non-chlorinated or hydroxyl-substituted methylsulfonylbenzoic acid analogs operate on entirely different targets at micromolar concentrations [1].

Steroid Sulfatase

Reported

IC₅₀ 19 nM vs COX-2 ~15,000 nM

Supports distinct target engagement profile for steroid sulfatase research

Cellular assay (JEG3); ~750-fold selectivity context vs micromolar COX-2

Evidence Dimension	Cellular steroid sulfatase inhibition potency
Target Compound Data	IC₅₀ = 19 nM (3-chloro-5-methanesulfonyl derivative, CHEMBL4531739)
Comparator Or Baseline	5-Chloro-2-(methylsulfonyl)benzoic acid (COX-2 inhibition: IC₅₀ = 15 µM); 2-Hydroxy-5-(methylsulfonyl)benzoic acid (COX-2 target, no steroid sulfatase data)
Quantified Difference	~750-fold more potent at steroid sulfatase (19 nM) vs. COX-2 inhibition by comparator (15,000 nM)
Conditions	Human JEG3 cells, [³H]E1S substrate, 1 hr incubation, scintillation spectrometry

Why This Matters

The 3-chloro-5-methanesulfonyl scaffold provides access to a completely distinct target class (steroid sulfatase at 19 nM) that is not addressable by 2-chloro-5-methylsulfonyl or 2-hydroxy-5-methylsulfonyl analogs. Procurement of this specific intermediate is mandatory for steroid sulfatase inhibitor programs.

• [1] BindingDB Entry BDBM50528718, CHEMBL4531739. Steroid sulfatase inhibition in human JEG3 cells. https://bindingdb.org (accessed 2026-04-25). View Source

3-Chloro-5-methanesulfonylbenzoic Acid Procurement Scenarios

ERK2 Inhibitor Lead Optimization

Medicinal chemistry teams developing ERK2-targeted anticancer agents should procure 3-chloro-5-methanesulfonylbenzoic acid as a key intermediate. Derivatives incorporating the 3-chloro-5-methanesulfonylbenzyl fragment have demonstrated IC₅₀ values of 6 nM against activated ERK2, establishing this substitution pattern as productive for hinge-region binding [1]. The 3,5-substitution geometry provides a distinct exit vector that cannot be replicated by 2-chloro-4-methylsulfonyl or 4-chloro-3-methylsulfonyl isomers.

Steroid Sulfatase Inhibitor Development

For breast cancer and endometriosis programs targeting steroid sulfatase, 3-chloro-5-methanesulfonylbenzoic acid is the required intermediate scaffold. Its derivatives achieve cellular IC₅₀ values of 19 nM against steroid sulfatase in JEG3 cells [2]. This is a distinct mechanism of action not accessible via non-chlorinated or hydroxyl-substituted methylsulfonylbenzoic acid analogs, which primarily engage COX-2 at micromolar concentrations.

Kilogram-Scale Manufacturing

Process chemistry groups scaling up benzoic acid intermediate production should select 3-chloro-5-methanesulfonylbenzoic acid based on the demonstrated 83% isolated yield from its methyl ester precursor . This route offers a 61% relative yield improvement over the 51.5% yield reported for direct oxidation routes to 2-chloro-4-methylsulfonylbenzoic acid, translating to lower cost per kilogram and reduced waste for procurement at scale .

Predictable LogP and ADME Optimization

Medicinal chemistry teams optimizing drug-like properties should choose 3-chloro-5-methanesulfonylbenzoic acid when a predictable LogP–pH relationship is required. Its XLogP3-AA of 1.3 and the absence of intramolecular hydrogen bonding (unlike the 2-chloro isomer) provide more reliable in silico ADME predictions compared to ortho-substituted analogs [3].

Application

Selection Property

Validation Focus

ERK2 Kinase Inhibitor Research

Substitution pattern for hinge-binding geometry

ERK2 biochemical assay context

Steroid Sulfatase Inhibitor Research

Target engagement potency profile

Cellular steroid sulfatase inhibition context

Process Chemistry Scale-Up

Synthetic route efficiency

Isolated yield validation from ester precursor

ADME Property Optimization

Lipophilicity predictability

LogP–pH profile and ADME prediction review

• [1] BindingDB Entry BDBM244176. ERK2 inhibition, IC₅₀ = 6 nM. https://bindingdb.org (accessed 2026-04-25). View Source
• [2] BindingDB Entry BDBM50528718, CHEMBL4531739. Steroid sulfatase inhibition, IC₅₀ = 19 nM. https://bindingdb.org (accessed 2026-04-25). View Source
• [3] PubChem Compound Summary for CID 18952531, 3-Chloro-5-methanesulfonylbenzoic acid. XLogP3-AA = 1.3. https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-methanesulfonylbenzoic-acid (accessed 2026-04-25). View Source